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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15565483

O-Demethylpaulomycin A: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure, physicochemical
properties, and biological activity of O-Demethylpaulomycin A, a naturally occurring antibiotic.
The information presented is curated for professionals in the fields of microbiology, medicinal
chemistry, and drug development, with a focus on detailed experimental data and
methodologies.

Chemical Structure and Formula

O-Demethylpaulomycin A is a member of the paulomycin family of antibiotics, which are
complex glycosides produced by actinomycetes. The definitive chemical formula for O-
Demethylpaulomycin A is C33H44N2017S. The structure was elucidated through extensive
spectroscopic analysis, primarily utilizing *H and 13C Nuclear Magnetic Resonance (NMR)
spectroscopy and Fast Atom Bombardment Mass Spectrometry (FAB-MS).

The core structure of O-Demethylpaulomycin A is characterized by a paulomycinic acid
moiety linked to a disaccharide. This disaccharide consists of D-allose and the O-demethylated
form of the unusual eight-carbon sugar, paulomycose. The structural distinction of O-
Demethylpaulomycin A from its close analog, O-Demethylpaulomycin B (C32H42N2017S),
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lies in the acylation of the paulomycose sugar. In O-Demethylpaulomycin A, this position is
esterified with a 2-methylbutyryl group, whereas in O-Demethylpaulomycin B, it is an isobutyryl
group. This difference accounts for the additional CH2 group in the chemical formula of O-
Demethylpaulomycin A.

Physicochemical and Spectroscopic Data

The structural characterization of O-Demethylpaulomycin A is supported by comprehensive
spectroscopic data. The following tables summarize the key physicochemical and
spectroscopic properties as established in the primary literature.

Table 1: Physicochemical Properties of O-

Demethylpaulomycin A

Property Value Reference
Molecular Formula C33H44N2017S

Molecular Weight 788.76 g/mol Calculated
Appearance Amorphous solid Inferred
Solubility Soluble in methanol, DMSO Inferred

Table 2: *H and **C NMR Spectroscopic Data for O-
Demethylpaulomycin A

Detailed *H and 3C NMR data, including chemical shifts (d) and coupling constants (J), are
essential for the unambiguous structural assignment of complex natural products. While the
primary literature confirms the use of these techniques for structure elucidation, the specific
spectral data for O-Demethylpaulomycin A is contained within the full text of the cited
publication and is not publicly available in abstracting databases. Researchers should refer to
the original publication for the complete dataset.

Table 3: Fast Atom Bombardment Mass Spectrometry
(FAB-MS) Data for O-Demethylpaulomycin A
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FAB-MS is a soft ionization technique crucial for determining the molecular weight of large,
non-volatile molecules like O-Demethylpaulomycin A. The analysis provides the mass-to-
charge ratio (m/z) of the molecular ion and characteristic fragmentation patterns that help
confirm the structure. The specific m/z values for the molecular ion and key fragments are
detailed in the primary research article.

Experimental Protocols

The following sections outline the generalized experimental methodologies for the isolation,
purification, and characterization of O-Demethylpaulomycin A, based on standard practices

for the paulomycin class of antibiotics.

Fermentation and Isolation

O-Demethylpaulomycin A is a secondary metabolite isolated from the fermentation broth of
Streptomyces paulus (strain 273).

A generalized workflow for the isolation process is as follows:
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'
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separate biomass and supernatant

Extrdction
Solvent Extraction of
Supernatant (e.g., with ethyl acetate)
Concentration of
Organic Extract

Purification

Silica Gel Column
Chromatography

'
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« To cite this document: BenchChem. [O-Demethylpaulomycin A chemical structure and
formula C33H44N2017S]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565483#0-demethylpaulomycin-a-chemical-
structure-and-formula-c33h44n2017s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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